Cas no 63743-53-3 ( )

• Product Name: &nbsp
• CAS No: 63743-53-3
• MF: C₁₃H₁₇N₃OS
• MW: 263.35858130455
• CID: 960804
• PubChem ID: 328076
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 2-[(dimethylamino)methyl]-5,6,7,8-tetrahydro-3H-[1]benzothiolo[2,3-d]pyrimidin-4-one
• 2-(dimethylaminomethyl)-5,6,7,8-tetrahydro-3H-[1]benzothiolo[2,3-d]pyrimidin-4-one
• AC1L71TT
• NSC305512
• NSC-305512
• 63743-53-3
• DTXSID50316668
• AKOS000281377
•  

• Inchi： 1S/C13H17N3OS/c1-16(2)7-10-14-12(17)11-8-5-3-4-6-9(8)18-13(11)15-10/h3-7H2,1-2H3,(H,14,15,17)
• InChI Key： BTLRVVZPNOTLFJ-UHFFFAOYSA-N
• SMILES： S1C2=C(C(NC(CN(C)C)=N2)=O)C2=C1CCCC2

Computed Properties

• Exact Mass: 263.10941
• Monoisotopic Mass: 263.109
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 72.9Ų

Experimental Properties

• Density: 1.41
• Refractive Index: 1.712
• PSA: 44.7
• LogP: 1.92500